Cas no 2171796-49-7 (3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol)

• Product Name: 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol
• CAS No: 2171796-49-7
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 5853898
• PubChem ID: 165777338
• Update Time: 2025-11-01

3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol
• EN300-1646032
• 2171796-49-7

• Inchi： 1S/C12H23NOS/c1-10(2)3-5-11(13,6-4-10)12(14)7-8-15-9-12/h14H,3-9,13H2,1-2H3
• InChI Key： ZQQYHSSAYAPACX-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCC(C)(C)CC1)N)O

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol

Professional Introduction to Compound with CAS No. 2171796-49-7 and Product Name 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol

Compound with the CAS number 2171796-49-7 and the product name 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a thiolan ring system, which is appended with a 1-amino-4,4-dimethylcyclohexyl side chain. This configuration imparts distinctive chemical reactivity and biological activity, making it a promising candidate for further exploration.

The thiolan ring is a heterocyclic compound that contains sulfur, which is known for its ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. The presence of the 1-amino-4,4-dimethylcyclohexyl group introduces a basic nitrogen atom into the molecule, which can engage in hydrogen bonding and ionic interactions. These features make the compound particularly interesting for its potential role in the design of novel drugs that target specific biological pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of thiol-containing compounds in drug discovery. Thiol groups are known to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The compound with CAS No. 2171796-49-7, specifically 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol, has been studied for its potential to interact with biological targets such as enzymes and receptors. Its unique structural features suggest that it may be capable of modulating these targets in a way that could lead to therapeutic benefits.

In particular, the 1-amino-4,4-dimethylcyclohexyl moiety has been shown to enhance the solubility and bioavailability of pharmaceutical compounds. This is crucial for drug development, as poor solubility can significantly limit the effectiveness of a therapeutic agent. By incorporating this group into the molecular structure of 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol, researchers aim to improve its pharmacokinetic properties while maintaining or enhancing its biological activity.

Current studies are focusing on understanding the mechanism of action of this compound in various disease models. Preliminary findings suggest that it may have potential applications in treating conditions such as neurodegenerative diseases, where modulation of specific enzymatic pathways is critical. The thiol group's ability to interact with metal ions also opens up possibilities for applications in metallodrug development, where metal ions are used as therapeutic agents or prodrugs.

The synthesis of 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

The pharmacological evaluation of this compound is conducted through both in vitro and in vivo studies. In vitro assays help determine its interaction with target proteins and enzymes, providing insights into its potential mechanism of action. In vivo studies involve administering the compound to animal models to assess its efficacy and safety profiles. These studies are critical for understanding how the compound behaves within a living organism and for identifying any potential side effects or toxicities.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring comprehensive data on their safety and efficacy before they can be approved for clinical use. Researchers are working diligently to gather this data for 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol, ensuring that it meets all necessary regulatory standards. This process involves rigorous testing across multiple phases of clinical trials, which aim to establish dosing regimens and monitor adverse effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it attractive for use in biotechnology and materials science. For instance, it could be utilized as a building block for designing novel polymers or as a ligand in catalytic systems. The versatility of 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol suggests that it may find utility in multiple scientific disciplines.

As research continues to uncover new possibilities for this compound with CAS No. 2171796-49-7, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into practical applications. Such partnerships can accelerate the development process by leveraging complementary expertise and resources.

The future prospects for 3-(1-amino-4,4-dimethylcyclohexyl)thiolan-3-ol are promising given its unique structural features and potential biological activities. Ongoing studies aim to further elucidate its mechanisms of action and explore new therapeutic indications. As our understanding of this compound grows, so too does its potential to contribute to advancements in medicine and related fields.